molecular formula C13H16O4 B8438521 Methyl 4-methoxy-gamma-oxo-beta-methylbenzenebutanoate

Methyl 4-methoxy-gamma-oxo-beta-methylbenzenebutanoate

Cat. No.: B8438521
M. Wt: 236.26 g/mol
InChI Key: GYQYFDCZPHPZLT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-methoxy-gamma-oxo-beta-methylbenzenebutanoate is a useful research compound. Its molecular formula is C13H16O4 and its molecular weight is 236.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H16O4

Molecular Weight

236.26 g/mol

IUPAC Name

methyl 4-(4-methoxyphenyl)-3-methyl-4-oxobutanoate

InChI

InChI=1S/C13H16O4/c1-9(8-12(14)17-3)13(15)10-4-6-11(16-2)7-5-10/h4-7,9H,8H2,1-3H3

InChI Key

GYQYFDCZPHPZLT-UHFFFAOYSA-N

Canonical SMILES

CC(CC(=O)OC)C(=O)C1=CC=C(C=C1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of diisopropylamine (5.1 ml) in anhydrous THF (90 ml) at 0° C. is treated under N2 atmosphere with n-butyllithium (1.6 M, 22 ml) for 20 minutes. The mixture was cooled to -78° C., and a solution of 1(4-methoxyphenyl)-1-oxopropane (5 g) in anhydrous THF (40 ml) is added. The mixture was stirred 30 minutes at -78° C., then methyl bromoacetate (3.05 ml) was added dropwise and then mixture was warmed to ambient temperature over 2 hours. After stirring 18 hours at room temperature the mixture was Poured onto ice, water and conc. HCl (3 ml) was added and the solution was extracted with dichloromethane. The organic extracts were washed with brine, dried over N2SO4 and concentrated to an oil which was purified by chromatography on silica gel to provide the title compound as an oil.
Quantity
5.1 mL
Type
reactant
Reaction Step One
Quantity
22 mL
Type
reactant
Reaction Step One
Name
Quantity
90 mL
Type
solvent
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two
Name
Quantity
40 mL
Type
solvent
Reaction Step Two
Quantity
3.05 mL
Type
reactant
Reaction Step Three
Name
Quantity
3 mL
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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